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Compound of Interest

Compound Name: Tributylbenzylammonium Bromide

Cat. No.: B15545073 Get Quote

Tributylbenzylammonium Bromide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of Tributylbenzylammonium Bromide. The information is curated for

professionals in research and development, with a focus on delivering precise, data-driven

insights and methodologies.

Chemical Properties and Structure
Tributylbenzylammonium bromide is a quaternary ammonium salt characterized by a central

nitrogen atom bonded to three butyl groups and one benzyl group, with bromide as the

counter-ion. This structure imparts properties that make it a versatile phase-transfer catalyst.

Chemical Structure
The structure of tributylbenzylammonium bromide consists of a positively charged

tributylbenzylammonium cation and a bromide anion.
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Chemical Structure of Tributylbenzylammonium Bromide
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Caption: Structure of Tributylbenzylammonium Bromide.

Physicochemical Properties
A summary of the key physicochemical properties of tributylbenzylammonium bromide is

presented in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₉H₃₄BrN [1]

Molecular Weight 356.38 g/mol [2][3]

Appearance Solid [2][4]

Melting Point 169-175 °C [2][4]

Solubility

Soluble in water and various

organic solvents such as

methanol, ethanol, and

acetone.[5]

[5]

CAS Number 25316-59-0 [2][3]

SMILES String
CCCC--INVALID-LINK--

(CCCC)Cc1ccccc1.[Br-]
[2]

InChI Key
UDYGXWPMSJPFDG-

UHFFFAOYSA-M
[2]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of

tributylbenzylammonium bromide, compiled from established chemical literature.

Synthesis of Tributylbenzylammonium Bromide
The synthesis of tributylbenzylammonium bromide is typically achieved through a

quaternization reaction, a type of Sₙ2 reaction, between tributylamine and benzyl bromide.

Materials:

Tributylamine

Benzyl bromide

Acetonitrile (or another suitable polar aprotic solvent)
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Diethyl ether (for washing)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

tributylamine (1 equivalent) in acetonitrile.

Slowly add benzyl bromide (1 to 1.1 equivalents) to the stirred solution at room temperature.

Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for

several hours (e.g., 24-48 hours). The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature. The product may

precipitate out of the solution.

If precipitation occurs, collect the solid by vacuum filtration. If not, reduce the solvent volume

under reduced pressure to induce crystallization.

Wash the collected solid with cold diethyl ether to remove any unreacted starting materials.

Dry the purified tributylbenzylammonium bromide under vacuum.

Analytical Methods
The purity and identity of the synthesized tributylbenzylammonium bromide can be

confirmed using several analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve a small sample in a suitable deuterated solvent (e.g., CDCl₃ or D₂O). The

spectrum should show characteristic peaks for the butyl and benzyl protons.

¹³C NMR: Similarly, acquire the ¹³C NMR spectrum to confirm the carbon framework of the

molecule.

2. Mass Spectrometry (MS):
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Electrospray ionization (ESI) mass spectrometry can be used to determine the mass of the

tributylbenzylammonium cation (C₁₉H₃₄N⁺), which has a calculated m/z of 276.2691.[6]

3. Titration for Bromide Content:

The bromide content can be determined by argentometric titration. Dissolve a known weight

of the sample in deionized water and titrate with a standardized solution of silver nitrate

using a suitable indicator (e.g., potassium chromate or an adsorption indicator like eosin Y)

or a potentiometric endpoint.

Applications and Mechanisms
Tributylbenzylammonium bromide is primarily utilized as a phase-transfer catalyst (PTC) in

various organic reactions.

Mechanism of Phase-Transfer Catalysis
In a biphasic system (e.g., aqueous and organic), the quaternary ammonium salt facilitates the

transfer of a reactant (typically an anion) from the aqueous phase to the organic phase where

the reaction with an organic substrate occurs. The lipophilic butyl and benzyl groups of the

cation allow it to be soluble in the organic phase, while the positive charge pairs with the anion

from the aqueous phase.
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Mechanism of Phase-Transfer Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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